2-{[3-(4-Chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H16ClN3O2S2/c19-10-5-7-11(8-6-10)22-17(24)15-12-3-1-2-4-13(12)26-16(15)21-18(22)25-9-14(20)23/h5-8H,1-4,9H2,(H2,20,23)
• InChI Key: GSOVHJCXAQZWQE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Cl)SCC(=O)N
• Molecular Formula: C18H16ClN3O2S2
• Molecular Weight: 405.9 g/mol
• CAS No.: 353460-95-4

Description

The compound “2-{[3-(4-Chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide” is a complex organic molecule. It contains a benzothieno[2,3-d]pyrimidin core, which is a bicyclic structure consisting of a benzene ring fused to a thieno[2,3-d]pyrimidin ring.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a chlorophenyl group, a hexahydrobenzothieno[2,3-d]pyrimidin ring, and a sulfanylacetamide group. Further analysis would require more specific data such as NMR or X-ray crystallography results.

Scientific Research Applications

Crystallography and Molecular Structure

Research on compounds structurally related to 2-{[3-(4-Chlorophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide has provided insights into their crystal structures and molecular conformations. For instance, studies on N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide revealed a folded conformation about the methylene C atom of the thioacetamide bridge, with the pyrimidine ring being inclined to the benzene ring by various degrees (Subasri et al., 2017). This inclination and the presence of intramolecular N—H⋯N hydrogen bonds stabilize the folded conformation, highlighting the compound's potential for further exploration in structural chemistry and material science applications.

Synthetic Chemistry and Molecular Interactions

The synthesis and characterization of related compounds have been a significant area of research. One study focused on the intramolecular cyclization of 2-(heteroarylsulfanyl)-N-(3-oxoalkenyl)acetamides, leading to the formation of pyridin-2(1H)-ones with a divalent sulfur atom bonded to a heterocyclic ring (Savchenko et al., 2020). This work demonstrates the compound's utility in synthesizing novel heterocyclic structures, which could have implications in developing new pharmaceuticals and materials.

Vibrational Spectroscopy and Quantum Computational Analysis

Vibrational spectroscopic studies and quantum computational approaches have been applied to similar compounds to obtain their vibrational signatures and understand their stereo-electronic interactions. For example, the antiviral active molecule N–(4–chlorophenyl)–2–[(4,6–di–aminopyrimidin–2–yl)sulfanyl]acetamide was characterized to obtain vibrational signatures via Raman and Fourier transform infrared spectroscopy, comparing results generated by ab initio calculations (Jenepha Mary et al., 2022). This research provides a deeper understanding of the compound's molecular vibrations and electronic interactions, which could inform its applications in drug design and materials science.